1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one

• IUPAC Name: 1-(2,7-dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one
• InChI: InChI=1S/C18H20N2O2/c1-13-5-7-16-17(10-13)22-14(2)12-20(16)18(21)8-6-15-4-3-9-19-11-15/h3-5,7,9-11,14H,6,8,12H2,1-2H3
• InChI Key: RYZPEJBLRAPCDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=C(O1)C=C(C=C2)C)C(=O)CCC3=CN=CC=C3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one, also known as DBPP, is a synthetic compound that has garnered significant interest in the scientific community due to its potential therapeutic applications. DBPP belongs to the class of benzoxazine compounds, which have been shown to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In

Mechanism of Action

The exact mechanism of action of 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one is not fully understood. However, it has been proposed that this compound exerts its anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. This inhibition of histone deacetylases may contribute to the anti-cancer and anti-inflammatory properties of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In addition, this compound has been reported to exhibit anti-viral activity against the influenza virus.

Advantages and Limitations for Lab Experiments

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high purity and yield. This compound has also been shown to exhibit potent anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising candidate for further research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and its potential toxicity and side effects have not been extensively studied.

Future Directions

There are several future directions for research on 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one. One potential direction is to investigate its anti-cancer activity in vivo using animal models. Another direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as viral infections and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to assess its potential toxicity and side effects. Overall, this compound is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one involves the condensation of 2,7-dimethyl-2,3-dihydro-1,4-benzoxazin-4-one and 3-bromopyridine in the presence of a base. The resulting product is then subjected to further purification steps to obtain pure this compound. This method has been reported to yield this compound with high purity and yield.

Scientific Research Applications

1-(2,7-Dimethyl-2,3-dihydro-1,4-benzoxazin-4-yl)-3-pyridin-3-ylpropan-1-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been reported to exhibit anti-viral activity against the influenza virus.